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Compound of Interest

Compound Name: Olinone

Cat. No.: B609734 Get Quote

Our comprehensive search for the binding affinity and associated technical data of a compound

referred to as "olinone" with Bromodomain and Extra-Terminal (BET) proteins has not yielded

any specific results. This suggests that "olinone" may be a novel, less publicly documented, or

potentially misspelled compound.

To provide an in-depth technical guide as requested, we require a more specific identifier for

the molecule of interest. We kindly request that you verify the compound's name and, if

possible, provide additional details such as:

Correct Spelling or Alternative Names: Please ensure the spelling is accurate or provide any

other known names for the compound.

Chemical Identifier: A CAS number, PubChem CID, or similar identifier would be invaluable.

Relevant Publications: If this compound is described in scientific literature, providing the

publication details (authors, title, journal, year) would allow for a targeted and accurate

analysis.

In the interim, it is important to note that a significant body of research exists for other well-

characterized BET protein inhibitors. Potent and selective inhibitors such as I-BET726, JQ1,

OTX-015, and PFI-1 have been extensively studied. For these compounds, detailed

information is available regarding their binding affinities, mechanisms of action, and the

experimental protocols used for their characterization.
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Should you be interested in a technical guide on one of these established BET inhibitors, we

can provide a comprehensive overview, including:

Quantitative Binding Data: Summarized in tabular format for easy comparison of IC50 and

Kd values across the BET protein family (BRD2, BRD3, BRD4, and BRDT).

Detailed Experimental Protocols: Descriptions of methodologies such as Fluorescence

Resonance Energy Transfer (FRET), Isothermal Titration Calorimetry (ITC), and

AlphaScreen assays used to determine binding affinity.

Mechanism of Action and Signaling Pathways: Visualized through diagrams to illustrate how

these inhibitors displace BET proteins from chromatin and affect downstream signaling

cascades.

We look forward to your clarification to proceed with your specific request.

To cite this document: BenchChem. [Olinone and BET Proteins: An Inquiry for Further
Detail]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609734#what-is-the-binding-affinity-of-olinone-to-bet-
proteins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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